Cas no 1337880-89-3 (3-hydroxy-7-isoquinolinecarboxylic Acid)

• Product Name: 3-hydroxy-7-isoquinolinecarboxylic Acid
• CAS No: 1337880-89-3
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 1233669
• PubChem ID: 129978841
• Update Time: 2025-04-20

3-hydroxy-7-isoquinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-7-isoquinolinecarboxylic Acid
• 1337880-89-3
• AT32112
• SCHEMBL23535686
• 3-hydroxyisoquinoline-7-carboxylic acid

• Inchi： 1S/C10H7NO3/c12-9-4-6-1-2-7(10(13)14)3-8(6)5-11-9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： MHKAJFCCHPRRII-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC(C(=O)O)=CC2=CN1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų